Cas no 1186310-91-7 ((5-Fluorofuro2,3-bpyridin-2-yl)methanol)

• Product Name: (5-Fluorofuro2,3-bpyridin-2-yl)methanol
• CAS No: 1186310-91-7
• MF: C₈H₆FNO₂
• MW: 167.137145519257
• MDL: MFCD12922805
• CID: 1027494
• PubChem ID: 329772188
• Update Time: 2025-10-28

(5-Fluorofuro2,3-bpyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Fluorofuro[2,3-b]pyridin-2-yl)methanol
• {5-fluorofuro[2,3-b]pyridin-2-yl}methanol
• DTXSID40674108
• DB-061342
• MFCD12922805
• CS-0088341
• BS-26208
• AKOS006332950
• 1186310-91-7
• A893072
• (5-Fluorofuro[2,3-b]pyridin-2-yl)methanol, AldrichCPR
• (5-Fluorofuro2,3-bpyridin-2-yl)methanol

• MDL： MFCD12922805
• Inchi： 1S/C8H6FNO2/c9-6-1-5-2-7(4-11)12-8(5)10-3-6/h1-3,11H,4H2
• InChI Key： BTLVIXKYMXGFPM-UHFFFAOYSA-N
• SMILES： FC1=CN=C2C(=C1)C=C(CO)O2

Computed Properties

• Exact Mass: 167.03800
• Monoisotopic Mass: 167.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 293.4±35.0 °C at 760 mmHg
• Flash Point: 131.2±25.9 °C
• PSA: 46.26000
• LogP: 1.45920
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(5-Fluorofuro2,3-bpyridin-2-yl)methanol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines Furopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines

Additional information on (5-Fluorofuro2,3-bpyridin-2-yl)methanol

Introducing (5-Fluorofuro[2,3-bpyridin-2-yl)methanol: A Key Intermediate in Modern Pharmaceutical Research

Compound with the CAS number 1186310-91-7 and the product name (5-Fluorofuro[2,3-bpyridin-2-yl)methanol represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its role as a versatile intermediate in the synthesis of various biologically active molecules. The presence of a fluorofuro moiety combined with a bpyridin backbone offers a rich scaffold for further functionalization, making it an invaluable asset in drug discovery programs.

The structural motif of (5-Fluorofuro[2,3-bpyridin-2-yl)methanol is particularly intriguing due to its ability to interact with biological targets in multiple ways. The furo ring system introduces electronic and steric properties that can modulate binding affinity and selectivity, while the bpyridin component provides a stable platform for further chemical modifications. This combination has been exploited in recent years to develop novel therapeutic agents targeting various diseases, including cancer and neurological disorders.

In the realm of oncology research, (5-Fluorofuro[2,3-bpyridin-2-yl)methanol has been investigated as a precursor for compounds that exhibit inhibitory effects on kinases and other enzymes involved in tumor growth and progression. The fluorine atom in the furo ring enhances metabolic stability and binding affinity, which are critical factors in drug design. Recent studies have demonstrated that derivatives of this compound can selectively inhibit specific kinases, thereby reducing off-target effects and improving therapeutic outcomes.

The versatility of (5-Fluorofuro[2,3-bpyridin-2-yl)methanol as a synthetic intermediate has also been highlighted in the development of small molecule inhibitors for neurological disorders. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Researchers have leveraged its scaffold to design molecules that modulate neurotransmitter activity, offering new hope for patients suffering from these debilitating conditions.

Beyond its applications in oncology and neurology, (5-Fluorofuro[2,3-bpyridin-2-yl)methanol has shown promise in the field of infectious disease research. The structural features of this compound allow it to interact with bacterial and viral targets, making it a valuable tool for developing novel antibiotics and antiviral agents. Recent studies have highlighted its role in synthesizing compounds that exhibit potent activity against drug-resistant pathogens, addressing a critical unmet need in global healthcare.

The synthesis of (5-Fluorofuro[2,3-bpyridin-2-yl)methanol involves intricate organic transformations that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the functionalization of the furo ring system followed by coupling with the bpyridin moiety. Advanced catalytic methods have been employed to achieve high yields and selectivity in these reactions, underscoring the importance of innovative synthetic strategies in pharmaceutical research.

The growing interest in (5-Fluorofuro[2,3-bpyridin-2-yl)methanol underscores its significance as a building block for future therapeutics. As research continues to uncover new biological targets and mechanisms, this compound is poised to play an increasingly important role in drug discovery and development. Its unique structural features and synthetic accessibility make it an indispensable tool for chemists and biologists alike.

In conclusion, (5-Fluorofuro[2,3-bpyridin-2-yl)methanol is a remarkable molecule with far-reaching implications in pharmaceutical research. Its ability to serve as a versatile intermediate for synthesizing biologically active compounds has positioned it at the forefront of drug discovery efforts targeting various diseases. As our understanding of biological systems continues to evolve, this compound will undoubtedly remain a cornerstone of innovation in medicinal chemistry.